Cas no 1805190-55-9 (5-Bromo-2-fluoro-4-nitrobenzyl alcohol)

• Product Name: 5-Bromo-2-fluoro-4-nitrobenzyl alcohol
• CAS No: 1805190-55-9
• MF: C₇H₅BrFNO₃
• MW: 250.021904706955
• CID: 4963693
• Update Time: 2023-08-24

5-Bromo-2-fluoro-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-nitrobenzyl alcohol

• Inchi： 1S/C7H5BrFNO3/c8-5-1-4(3-11)6(9)2-7(5)10(12)13/h1-2,11H,3H2
• InChI Key： NPFVYFOKCFQEFB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(CO)=C1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.94368 g/mol
• Monoisotopic Mass: 248.94368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66
• Molecular Weight: 250.02